Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride
Overview
Description
Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride, also known as Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride, is a useful research compound. Its molecular formula is C29H34ClNO2 and its molecular weight is 464 g/mol. The purity is usually 95%.
The exact mass of the compound Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 70732. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
1178-99-0 |
|---|---|
Product Name |
Ethanamine, 2-(4-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthalenyl)phenoxy)-N,N-diethyl-, hydrochloride |
Molecular Formula |
C29H34ClNO2 |
Molecular Weight |
464 g/mol |
IUPAC Name |
N,N-diethyl-2-[4-(6-methoxy-2-phenyl-3,4-dihydronaphthalen-1-yl)phenoxy]ethanamine;hydrochloride |
InChI |
InChI=1S/C29H33NO2.ClH/c1-4-30(5-2)19-20-32-25-14-11-23(12-15-25)29-27(22-9-7-6-8-10-22)17-13-24-21-26(31-3)16-18-28(24)29;/h6-12,14-16,18,21H,4-5,13,17,19-20H2,1-3H3;1H |
InChI Key |
OCBYPUOOURACHR-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCOC1=CC=C(C=C1)C2=C(CCC3=C2C=CC(=C3)OC)C4=CC=CC=C4.Cl |
Canonical SMILES |
CCN(CC)CCOC1=CC=C(C=C1)C2=C(CCC3=C2C=CC(=C3)OC)C4=CC=CC=C4.Cl |
Other CAS RN |
1178-99-0 |
Related CAS |
1908-03-8 (Parent) |
synonyms |
2-(p-(3,4-dihydro-6-methoxy-2-phenyl-1-naphthyl)phenoxy)triethylamine.HCl U 10,520 U 10520A U 10520A, hydrochloride U-10520A |
Origin of Product |
United States |
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